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Compound of Interest

Compound Name:
Methyl 4-formyl-2-

hydroxybenzoate

CAS No.: 42137-51-9

Cat. No.: B1628896

Get Quote

CAS Registry Number: 42137-51-9 Synonyms: Methyl 2-hydroxy-4-formylbenzoate; 4-

Formylsalicylic acid methyl ester Molecular Formula: C₉H₈O₄ Molecular Weight: 180.16 g/mol

[1][2]

Part 1: Chemical Identity & Strategic Utility
Methyl 4-formyl-2-hydroxybenzoate is a bifunctional aromatic scaffold characterized by three

distinct reactive centers: a methyl ester, a phenolic hydroxyl group, and an aldehyde. It serves

as a critical intermediate in the synthesis of bioactive Schiff bases, enzyme inhibitors (e.g.,

-glucosidase inhibitors), and complex pharmaceutical pharmacophores.

Structural Analysis for Researchers
The Aldehyde (C4): The primary site for nucleophilic attack (e.g., Wittig olefination, reductive

amination). It is the most labile group, susceptible to autoxidation to the carboxylic acid.

The Phenol (C2): Provides an ortho-handle for hydrogen bonding (stabilizing the ester) or

further functionalization via etherification.
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The Ester (C1): Generally stable but susceptible to hydrolysis under strong basic conditions.

Part 2: Critical Hazard Architecture
Unlike standard SDS documents which list codes, this section analyzes the causality of the

hazards to inform your engineering controls.

GHS Classification & Risk Logic
Hazard Category H-Code Risk Description Mechanistic Insight

Acute Toxicity (Oral) H302 Harmful if swallowed

Bioavailability of

salicylate derivatives

suggests potential

systemic toxicity

affecting metabolic

processes.

Skin Irritation H315 Causes skin irritation

Phenolic compounds

can denature proteins

and disrupt the

stratum corneum.

Eye Irritation H319
Causes serious eye

irritation

Aldehydes are potent

lachrymators and

mucosal irritants;

direct contact causes

immediate

inflammation.

STOT - SE H335
May cause respiratory

irritation

Inhalation of

dust/vapor triggers

reactive airway

irritation due to the

aldehyde moiety.

Visualizing Hazard Mitigation
The following diagram maps the exposure pathways to specific engineering controls, creating a

self-validating safety loop.
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Figure 1: Hazard mitigation logic flow connecting exposure routes to specific engineering

controls.

Part 3: Physicochemical Intelligence
Accurate physical data is the foundation of experimental design. The melting point serves as a

primary purity indicator.
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Property Value Experimental Relevance

Physical State Solid (Powder)
Requires anti-static weighing

tools to prevent dispersal.

Color White to Light Green/Cream

Darkening indicates oxidation

(quinone formation or

aldehyde oxidation).

Melting Point 76 – 77 °C

Sharp range indicates high

purity. Broadening suggests

hydrolysis/oxidation.

Solubility
DMSO, Methanol, Ethyl

Acetate

Soluble in polar organics; poor

solubility in water (requires co-

solvent).

Storage Temp 2 – 8 °C Retards autoxidation rates.

Atmosphere Inert (Argon/Nitrogen)
Critical: Prevents conversion of

-CHO to -COOH.

Part 4: Strategic Handling & Storage Protocols
Trustworthiness in chemistry comes from reproducibility. The following protocols ensure the

compound remains viable for synthesis.

The "Inert Chain" Storage Protocol
Issue: The 4-formyl group is air-sensitive. The 2-hydroxy group makes the ring electron-rich,

potentially accelerating oxidation.

Protocol:

Upon Receipt: Verify the seal. If the compound is yellow/brown, check purity via TLC or

NMR immediately.

Long-Term Storage: Store under an Argon blanket. If a glovebox is unavailable, parafilm

the cap heavily and place the vial inside a secondary jar containing desiccant and an

oxygen scavenger sachet.
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Temperature: Keep refrigerated (4°C). Allow the vial to warm to room temperature before

opening to prevent water condensation (which hydrolyzes the ester).

Experimental Handling (Weighing)
Engineering Control: Always weigh inside a chemical fume hood.

Static Control: Use an anti-static gun or polonium strip if the powder is "fly-away" to prevent

inhalation hazards.

Tools: Use glass or stainless steel spatulas. Avoid iron tools if the phenol moiety is suspected

to chelate (though less likely with the ester present).

Part 5: Experimental Workflow & Synthesis Context
This section details how to employ the compound in a Reductive Amination, a common

application for this scaffold. This workflow emphasizes safety during the reaction setup.

Workflow Visualization
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Figure 2: Safe operational workflow for reductive amination using Methyl 4-formyl-2-
hydroxybenzoate.

Protocol Causality
Solubilization: Methanol is often used, but if the ester is sensitive to transesterification, use

Dichloroethane (DCE) or Tetrahydrofuran (THF).

Imine Formation: The aldehyde reacts with the amine to form a Schiff base. This is often

equilibrium-driven; adding molecular sieves (4Å) helps drive the reaction by removing water.
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Reduction: When adding the reducing agent (e.g., Sodium triacetoxyborohydride), hydrogen

gas may evolve. Safety Critical: Do not seal the vessel completely; use a bubbler or a needle

vent to relieve pressure.

Part 6: Emergency Response
Eye Contact: Immediately flush with water for 15 minutes. The aldehyde group fixes proteins;

speed is critical to prevent corneal opacity.

Skin Contact: Wash with soap and water. Do not use alcohol-based solvents immediately, as

they may increase dermal absorption of the phenolic compound.

Spill Cleanup:

Isolate the area.

Dampen the powder with an inert solvent (like heavy oil or a specific dust suppressant) to

prevent dust generation.

Sweep into a waste container.

Clean surface with a weak base (sodium carbonate solution) to neutralize any phenolic

residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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